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Compound of Interest

Compound Name: 4-Methylbenzylamine

Cat. No.: B130917

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methylbenzylamine is a versatile primary amine utilized in the synthesis of various bioactive
compounds and other chemical intermediates.[1][2] As a corrosive and combustible liquid, a
thorough understanding of its hazard profile, coupled with strict adherence to safety protocols,
is imperative for its safe handling in a laboratory and industrial setting. This guide provides an
in-depth overview of the safety, handling, and Material Safety Data Sheet (MSDS) information
for 4-Methylbenzylamine, tailored for professionals in research and drug development.

Hazard Identification and Classification

4-Methylbenzylamine is classified as a corrosive substance that causes severe skin burns
and eye damage.[3][4][5] Inhalation may lead to corrosive injuries to the upper respiratory tract
and lungs.[4] It is also a combustible liquid.[6]

GHS Classification:
o Skin Corrosion/Irritation, Category 1BJ[3][5]
e Serious Eye Damage/Eye Irritation, Category 1[7]

Hazard Statements:
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e H314: Causes severe skin burns and eye damage.[1][2][3][5]

Signal Word: Danger[2][3][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Methylbenzylamine is presented

in Table 1. This data is essential for designing safe experimental and storage conditions.

Table 1: Physical and Chemical Properties of 4-Methylbenzylamine

Property Value Source(s)

Molecular Formula CsH11N [2][3]

Molecular Weight 121.18 g/mol [21[31[41[5]
Clear, colorless to pale yellow

Appearance o [1][5][6]
liquid

Odor Amine compounds [6]

Melting Point 12-13 °C (53.6-55.4 °F) [2][8]

Boiling Point 195 °C (383 °F) [1112]

Flash Point 75 °C (167 °F) [1][61[8]

, 0.952 - 0.9666 g/mL at 20-25
Density [1][2]

°C

Water Solubility

Slightly soluble

[1]2]

Vapor Pressure

0.429 mmHg at 25 °C

[1]

Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 4-
Methylbenzylamine.

Safe Handling
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» Ventilation: Always handle 4-Methylbenzylamine in a well-ventilated area, preferably inside
a chemical fume hood.[6][9][10]

e Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory. This
includes:

o Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch) are
required.[3][6] Ensure an eyewash station is readily accessible.[6][9]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a complete protective suit to
prevent any skin contact.[3][9] Contaminated gloves should be disposed of properly after
use.[3]

o Respiratory Protection: If vapors or mists are generated, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[3][6]

o General Practices: Avoid breathing vapors or mists.[3][6] Do not get in eyes, on skin, or on
clothing.[6] Wash hands thoroughly after handling.[3][9] Keep away from open flames, hot
surfaces, and other sources of ignition as the material is combustible.[3][6][9] Take
precautionary measures against static discharge.[3][9]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place.[6][9] Keep containers tightly closed
to prevent leakage and exposure to air and moisture.[5][6][9]

 Inert Atmosphere: As the material is air-sensitive, storage under an inert atmosphere (e.g.,
nitrogen) is recommended.[2][6][9]

e Incompatible Materials: Store away from incompatible substances such as acids, strong
oxidizing agents, acid anhydrides, acid chlorides, and carbon dioxide (CO2).[3][6]

o Storage Area: Designate a corrosives storage area.[6] Store locked up.[6][9]

Emergency Procedures

Immediate and appropriate response is crucial in case of accidental exposure or release.
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First-Aid Measures

Table 2: First-Aid Measures for 4-Methylbenzylamine Exposure
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Exposure Route First-Aid Protocol Source(s)

Remove the victim to fresh air
and keep atrestin a
comfortable position for

) breathing. If breathing is

Inhalation o ) [5][6]19]

difficult, give oxygen. Do not
use mouth-to-mouth
resuscitation. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Rinse
i the affected skin area with
Skin Contact [51[6][€]
plenty of water for at least 15
minutes. Seek immediate

medical attention.

Immediately rinse the eyes
cautiously with plenty of water
for at least 15 minutes, holding
the eyelids open. Remove
Eye Contact ] [516119]
contact lenses if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

Rinse the mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Seek
Ingestion immediate medical attention. [31I51I61[9]
Ingestion can cause severe
swelling and damage to
delicate tissues with a danger

of perforation.

Fire-Fighting Measures
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» Suitable Extinguishing Media: Use carbon dioxide (COz3), dry chemical powder, alcohol-
resistant foam, or dry sand.[5][6][7] A water spray may be used to cool unopened containers.

[3]

o Unsuitable Extinguishing Media: Do not use a solid or heavy water stream as it may scatter
and spread the fire.[5][6][7]

e Hazardous Combustion Products: Thermal decomposition can release irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).

[3][6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][6][10]

Accidental Release Measures

The logical workflow for responding to a 4-Methylbenzylamine spill is outlined in the diagram
below. The primary goals are to ensure personnel safety, contain the spill, and prevent
environmental contamination.
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Ensure Immediate Safety
- Evacuate non-essential personnel
- Ensure adequate ventilation
- Remove all ignition sources

l

Don Appropriate PPE
- SCBA (if necessary)
- Chemical resistant suit
- Impervious gloves
- Safety goggles & face shield

l

Contain the Spill
- Use inert absorbent material
(e.g., sand, dry earth, vermiculite)
- Prevent entry into drains/sewers

l

Collect Spilled Material
- Use spark-proof tools
- Place in suitable, closed containers for disposal

l

Decontaminate Spill Area
- Wash the site after material pickup is complete

l

Waste Disposal
- Dispose of waste according to
approved local, state, and federal regulations

Response Complete

Click to download full resolution via product page

Caption: Workflow for 4-Methylbenzylamine Spill Response.
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Toxicological Information

o Acute Effects: The primary acute hazard is severe burns to the skin, eyes, and mucous

membranes upon contact.[6] Symptoms of overexposure may include headache, dizziness,

tiredness, nausea, and vomiting.[6]

o Chronic Effects: No information was available regarding long-term exposure effects such as

reproductive or developmental effects.[6]

» Carcinogenicity: 4-Methylbenzylamine is not listed as a carcinogen by IARC, NTP,

ACGIGIH, or OSHA.[3][6]
» Mutagenic Effects: No information available.[6]

Table 3: Summary of Toxicological Data

Effect Information Source(s)
Skin Corrosion/Irritation Causes severe burns. [31[4]
Serious Eye Damage Causes serious eye damage. [3114]

Inhalation may cause corrosive
Respiratory Irritation injuries to the upper respiratory

tract and lungs.

[4]

Sensitization No information available.

[6]

Carcinogenicity Not classified as a carcinogen.

[3][6]

Experimental Protocols

Detailed experimental protocols for determining safety parameters are crucial for regulatory

compliance and risk assessment. Below is a generalized protocol for determining the flash

point of a combustible liquid like 4-Methylbenzylamine, based on standard closed-cup

methods.

Determination of Flash Point (Closed-Cup Method)
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Objective: To determine the lowest temperature at which the vapors of 4-Methylbenzylamine
will ignite when an ignition source is introduced, using a closed-cup apparatus (e.g., Pensky-
Martens or Tag Closed Tester).

Apparatus:

o Closed-cup flash point tester

o Calibrated thermometer or temperature probe

« Ignition source (gas flame or electric igniter)

o Sample of 4-Methylbenzylamine

 Stirring mechanism (if applicable to the apparatus)
Methodology:

o Sample Preparation: Ensure the sample is free of water and other impurities. Pour the
sample into the test cup of the apparatus up to the marked filling line.

o Apparatus Setup: Place the test cup into the heating bath of the apparatus and securely
fasten the lid. The lid contains the shutter mechanism, ignition source, and thermometer.

e Heating: Begin heating the sample at a slow, constant, and prescribed rate (e.g., 5-6°C per
minute). If the apparatus has a stirrer, it should be turned on.

« Ignition Test: As the sample heats up, periodically apply the ignition source by opening the
shutter. The frequency of testing is typically at specific temperature increments as the
expected flash point is approached.

» Flash Point Determination: The flash point is the lowest temperature, corrected to standard
atmospheric pressure, at which the application of the ignition source causes the vapor above
the liquid to ignite with a distinct flash inside the cup.

e Recording: Record the observed flash point temperature.
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o Cleaning: After the test, allow the apparatus to cool completely before cleaning thoroughly to
remove any sample residue.

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable local, state, and federal
regulations.[6] It is recommended to use a licensed professional waste disposal service.[3] The
material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[3]
Do not empty into drains or release into the environment.[3][6]

This guide is intended to provide comprehensive safety and handling information. Always refer
to the most current Safety Data Sheet (SDS) provided by the supplier before working with 4-
Methylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b130917#4-methylbenzylamine-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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